Cas no 189633-81-6 (Cyclohexene, 2-iodo-1,3,3-trimethyl-)

Cyclohexene, 2-iodo-1,3,3-trimethyl- structure
189633-81-6 structure
Product Name:Cyclohexene, 2-iodo-1,3,3-trimethyl-
CAS No:189633-81-6
MF:C9H15I
MW:250.119875192642
CID:1383014
PubChem ID:10977858
Update Time:2025-04-20

Cyclohexene, 2-iodo-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene, 2-iodo-1,3,3-trimethyl-
    • 2-iodo-1,3,3-trimethylcyclohexene
    • DB-116829
    • DTXSID50450551
    • 189633-81-6
    • Inchi: 1S/C9H15I/c1-7-5-4-6-9(2,3)8(7)10/h4-6H2,1-3H3
    • InChI Key: RKRRDQLUOUMBJG-UHFFFAOYSA-N
    • SMILES: IC1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 250.02145
  • Monoisotopic Mass: 250.02185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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